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Abstract

Fenbuconazole is a triazole fungicide characterized by its systemic, protective, and curative
properties. Its environmental persistence, particularly in soil, necessitates a thorough
understanding of its fate and degradation pathways to assess its ecological impact accurately.
This technical guide provides a comprehensive overview of the environmental behavior of
fenbuconazole, including its degradation in soil and aquatic systems, and its metabolic
pathways. Detailed experimental protocols for key environmental fate studies and analytical
methodologies for residue detection are presented. Quantitative data are summarized in
tabular format for ease of reference, and key processes are visualized using diagrams to
facilitate comprehension.

Physicochemical Properties

A substance's physicochemical properties are fundamental to understanding its environmental
distribution and fate. Key properties of fenbuconazole are summarized in Table 1.[1][2] Its low
water solubility and moderate octanol-water partition coefficient (Log P) suggest a tendency to
adsorb to soil organic matter.[1][3]
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Property Value Reference

4-(4-chlorophenyl)-2-phenyl-2-
IUPAC Name (1H-1,2,4-triazol-1- [4]
ylmethyl)butyronitrile

CAS Number 114369-43-6 [1]
Molecular Formula C19H17CINa [1]
Molecular Weight 336.82 g/mol [1]
Appearance White to off-white solid [1]
Melting Point 125.0 °C [1]
Vapor Pressure 5x 10-% Pa (20 °C) [1]
Water Solubility 0.2 mg/L (25 °C) [1]
Log P (Octanol-Water Partition

Coefficient) 3.79(20°C) s
Henry's Law Constant 3.01 x 10-5 Pa m3/mol (25 °C) [5]

Environmental Degradation Pathways

The degradation of fenbuconazole in the environment is primarily a soil-mediated process,
with hydrolysis and photolysis playing minor roles. The molecule's chirality leads to
enantioselective degradation, a critical factor in its environmental risk assessment.

Soil Degradation and Metabolism

Fenbuconazole is persistent in soil, with its degradation rate influenced by soil type,
temperature, moisture, and microbial activity.[3][4] The degradation follows pseudo-first-order
kinetics. A key characteristic of fenbuconazole's soil degradation is its enantioselectivity, with
the (-)-enantiomer often degrading preferentially.[6][7]

The primary degradation pathway involves the formation of two diastereomeric metabolites,
RH-9129 and RH-9130.[6][7] Further degradation of these metabolites also exhibits
stereoselectivity.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fenbuconazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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